Cas no 34741-24-7 (Ethyl 2-(aminomethyl)butanoate)

• Product Name: Ethyl 2-(aminomethyl)butanoate
• CAS No: 34741-24-7
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 1030219
• PubChem ID: 23499506
• Update Time: 2025-06-08

Ethyl 2-(aminomethyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)butanoate
• DTXSID80634524
• AKOS006337934
• EN300-637215
• Ethyl2-(aminomethyl)butanoate
• 34741-24-7
• SCHEMBL2706951

• MDL： MFCD19205147
• Inchi： 1S/C7H15NO2/c1-3-6(5-8)7(9)10-4-2/h6H,3-5,8H2,1-2H3
• InChI Key： XDXLAPISJVHRKE-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CN)CC)=O

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.957±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 95-96 ºC (31 Torr)
• Flash Point: 69.6±20.1 ºC,
• Solubility: Dissolution (35 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(aminomethyl)butanoate

Recent Advances in the Application of Ethyl 2-(aminomethyl)butanoate (CAS: 34741-24-7) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(aminomethyl)butanoate (CAS: 34741-24-7) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, peptide mimetics, and enzyme inhibition, highlighting its broad applicability in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Ethyl 2-(aminomethyl)butanoate as a precursor in the synthesis of novel gamma-aminobutyric acid (GABA) analogs. These analogs exhibited enhanced blood-brain barrier permeability and improved pharmacokinetic profiles, making them promising candidates for the treatment of neurological disorders such as epilepsy and anxiety. The study employed a combination of computational modeling and in vitro assays to optimize the synthetic pathway, achieving a yield of over 85%.

In another groundbreaking research effort, scientists utilized Ethyl 2-(aminomethyl)butanoate to develop a series of peptidomimetics targeting protease enzymes. Published in Bioorganic & Medicinal Chemistry Letters, this 2024 study revealed that the compound's structural flexibility allows for the incorporation of diverse functional groups, thereby enhancing binding affinity and selectivity. The resulting peptidomimetics showed potent inhibitory activity against HIV-1 protease, with IC50 values in the nanomolar range.

Beyond its role in drug development, Ethyl 2-(aminomethyl)butanoate has also been investigated for its potential in biocatalysis. A recent ACS Catalysis article detailed its use as a substrate for engineered enzymes in asymmetric synthesis. The study reported high enantioselectivity (up to 99% ee) and scalability, paving the way for sustainable and cost-effective production of chiral intermediates. This advancement aligns with the growing demand for green chemistry solutions in the pharmaceutical industry.

Despite these promising developments, challenges remain in the large-scale production and purification of Ethyl 2-(aminomethyl)butanoate. Researchers are actively exploring innovative purification techniques, such as continuous flow chemistry and membrane-based separations, to address these issues. Additionally, ongoing studies aim to further elucidate the compound's mechanism of action in various biological systems, which could unlock new therapeutic applications.

In conclusion, Ethyl 2-(aminomethyl)butanoate (CAS: 34741-24-7) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility, combined with recent advancements in synthetic methodologies and applications, underscores its potential to drive innovation in drug discovery and development. Future research should focus on optimizing its production processes and expanding its therapeutic repertoire to fully realize its benefits.